Cas no 1781877-05-1 (3-Fluoro-4-methoxy-5-methylpyridine)

• Product Name: 3-Fluoro-4-methoxy-5-methylpyridine
• CAS No: 1781877-05-1
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 4906144
• Update Time: 2025-07-15

3-Fluoro-4-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxy-5-methylpyridine

• Inchi： 1S/C7H8FNO/c1-5-3-9-4-6(8)7(5)10-2/h3-4H,1-2H3
• InChI Key： RFUZHVHTJCVMNM-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-4-methoxy-5-methylpyridine

3-Fluoro-4-methoxy-5-methylpyridine (CAS No. 1781877-05-1): An Overview of a Versatile Heterocyclic Compound

3-Fluoro-4-methoxy-5-methylpyridine (CAS No. 1781877-05-1) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound belongs to the pyridine family, which is known for its biological activity and synthetic versatility.

The chemical structure of 3-Fluoro-4-methoxy-5-methylpyridine consists of a pyridine ring substituted with a fluoro group at the 3-position, a methoxy group at the 4-position, and a methyl group at the 5-position. The presence of these functional groups imparts distinct reactivity and stability to the molecule, making it an attractive building block for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-Fluoro-4-methoxy-5-methylpyridine has been explored as an intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Fluoro-4-methoxy-5-methylpyridine exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

Beyond pharmaceuticals, 3-Fluoro-4-methoxy-5-methylpyridine has also found applications in the agrochemical industry. Its structural features make it suitable for the synthesis of herbicides and fungicides with enhanced efficacy and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology demonstrated that certain derivatives of 3-Fluoro-4-methoxy-5-methylpyridine exhibit high selectivity and low toxicity, which are crucial factors for developing sustainable agricultural practices.

The synthetic accessibility of 3-Fluoro-4-methoxy-5-methylpyridine is another key factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 2-fluoroacetophenone with methanol followed by cyclization to form the pyridine ring. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its practical applications, 3-Fluoro-4-methoxy-5-methylpyridine has also been studied for its fundamental chemical properties. Its electronic structure and reactivity have been investigated using computational methods such as density functional theory (DFT). These studies have provided valuable insights into the molecular orbitals and electronic distribution, which are essential for understanding its reactivity in various chemical transformations.

The environmental impact of 3-Fluoro-4-methoxy-5-methylpyridine is another important consideration. Research has shown that this compound is biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation. However, proper handling and disposal practices are still recommended to minimize any potential risks.

In conclusion, 3-Fluoro-4-methoxy-5-methylpyridine (CAS No. 1781877-05-1) is a versatile heterocyclic compound with a wide range of applications in pharmaceuticals, agrochemicals, and other industries. Its unique chemical structure and favorable properties make it an important building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.